4-chloro-5-ethyl-3-nitropyridin-2(1H)-one

• Molecular Formula: C7H7ClN2O3
• Molecular Weight: 202.59 g/mol
• IUPAC Name: 4-chloro-5-ethyl-3-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C7H7ClN2O3/c1-2-4-3-9-7(11)6(5(4)8)10(12)13/h3H,2H2,1H3,(H,9,11)
• InChI Key: NMNLXWMDGFSZJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CNC(=O)C(=C1Cl)[N+](=O)[O-]

Description

4-chloro-5-ethyl-3-nitropyridin-2(1H)-one is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (6.7 ml, 39.1 mmoles) was added to a solution of compound 5b (3.00 g, 16.3 mmoles) and benzyltriethylammonium chloride (14.90 g, 65.2 mmoles) in acetonitrile (60 ml). The mixture obtained was agitated at 40° C. for 30 minutes and heated under reflux for 1 hour. After evaporation of the solvent, 60 ml of water was added and the mixture agitated at ambient temperature for 3 hours. The yellow precipitate was collected, washed with cyclohexane (3×6 ml) and dried to give compound 6b (2.4 g, 74%) in the form of pale yellow crystals: NMR-1H (DMSO-d6) δ 13.19 (1H, s, NH-1), 7.73 (1H, s, H-6), 2.56 (2H, q, L=7.5 Hz, CH2CH3), 1.16 (3H, t, J=7.5 Hz, CH2CH3 ).